Cas no 2703749-25-9 (methyl (3R)-3-amino-4-(3-bromophenyl)butanoate hydrochloride)

• Product Name: methyl (3R)-3-amino-4-(3-bromophenyl)butanoate hydrochloride
• CAS No: 2703749-25-9
• MF: C₁₁H₁₅BrClNO₂
• MW: 308.599301576614
• MDL: MFCD34550539
• CID: 5653447
• PubChem ID: 162422541
• Update Time: 2025-10-21

methyl (3R)-3-amino-4-(3-bromophenyl)butanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-amino-4-(3-bromophenyl)butanoate hydrochloride
• EN300-28263364
• METHYL (3R)-3-AMINO-4-(3-BROMOPHENYL)BUTANOATE HCL
• AT31893
• 2703749-25-9
• Methyl (R)-3-amino-4-(3-bromophenyl)butanoate hydrochloride

• MDL： MFCD34550539
• Inchi： 1S/C11H14BrNO2.ClH/c1-15-11(14)7-10(13)6-8-3-2-4-9(12)5-8;/h2-5,10H,6-7,13H2,1H3;1H/t10-;/m1./s1
• InChI Key： APALPHDKSOZNPA-HNCPQSOCSA-N
• SMILES： BrC1=CC=CC(=C1)C[C@H](CC(=O)OC)N.Cl

Computed Properties

• Exact Mass: 306.99747g/mol
• Monoisotopic Mass: 306.99747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (3R)-3-amino-4-(3-bromophenyl)butanoate hydrochloride

Comprehensive Overview of Methyl (3R)-3-amino-4-(3-bromophenyl)butanoate Hydrochloride (CAS No. 2703749-25-9)

Methyl (3R)-3-amino-4-(3-bromophenyl)butanoate hydrochloride (CAS No. 2703749-25-9) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its 3-bromophenyl moiety and ester functional group, has garnered attention due to its structural uniqueness and applicability in drug discovery. Researchers are increasingly exploring its role as a building block for synthesizing complex molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound’s chiral center at the 3R position makes it valuable for asymmetric synthesis, a hot topic in modern organic chemistry. With the growing demand for enantiomerically pure compounds in the pharmaceutical industry, methyl (3R)-3-amino-4-(3-bromophenyl)butanoate hydrochloride offers a versatile scaffold. Its bromine substituent further enhances its reactivity, enabling cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig, which are frequently searched by chemists optimizing drug candidates.

Recent trends in AI-driven drug discovery have highlighted the importance of such intermediates. Computational models often prioritize molecules with halogenated aromatic rings due to their favorable binding properties. This aligns with the compound’s 3-bromophenyl group, which may improve target affinity in GPCR modulators or kinase inhibitors. Additionally, its hydrochloride salt form ensures better solubility, a critical factor in preclinical testing.

From a synthetic perspective, the methyl ester group in CAS No. 2703749-25-9 allows for straightforward derivatization, a feature highly sought after in medicinal chemistry. Questions like “How to optimize the yield of chiral amino esters?” or “What are the applications of brominated phenyl derivatives?” frequently appear in academic forums, underscoring the relevance of this compound. Its potential in peptide mimetics and prodrug design further broadens its utility.

In conclusion, methyl (3R)-3-amino-4-(3-bromophenyl)butanoate hydrochloride represents a promising candidate for advancing structure-activity relationship (SAR) studies. Its compatibility with high-throughput screening and fragment-based drug design positions it as a key player in next-generation therapeutics. As research continues, this compound is poised to address pressing challenges in precision medicine and targeted drug delivery.